Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate

• IUPAC Name: ethyl 5-methyl-8-nitro-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate
• InChI: InChI=1S/C15H14N4O5/c1-3-24-15(21)13-12-7-17(2)14(20)10-6-9(19(22)23)4-5-11(10)18(12)8-16-13/h4-6,8H,3,7H2,1-2H3
• InChI Key: IHISDHNVVJHQPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2CN(C(=O)C3=C(N2C=N1)C=CC(=C3)[N+](=O)[O-])C
• Molecular Formula: C15H14N4O5
• DSSTOX Substance ID: DTXSID10573174
• Molecular Weight: 330.30 g/mol
• CAS No.: 84377-97-9

Description

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate is a chemical compound that belongs to the class of benzodiazepine receptor antagonists. It is structurally related to flumazenil, a well-known benzodiazepine antagonist. This compound is primarily used in scientific research, particularly in the field of neuroimaging, due to its ability to bind to gamma-aminobutyric acid type A receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of nitroflumazenil typically involves the nucleophilic fluorination of a nitro-flumazenil precursor. This process can be carried out using an automatic synthesizer with direct labeling of the precursor. The reaction conditions often include the use of anhydrous solvents such as acetonitrile, dimethylformamide, or dimethyl sulfoxide, and the reaction is conducted under a closed system to optimize variables such as solvent system, labeling temperature, and reaction time .

Industrial Production Methods

Industrial production of nitroflumazenil involves a carrier-free nucleophilic fluorination method using an automatic synthesizer. The crude product is pre-purified using a C18 cartridge followed by reversed-phase preparative high-performance liquid chromatography to obtain high purity nitroflumazenil .

Chemical Reactions Analysis

Types of Reactions

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate undergoes various chemical reactions, including:

Oxidation: The nitro group can be oxidized to form nitroso and hydroxylamine derivatives.

Reduction: The nitro group can be reduced to an amine group under specific conditions.

Substitution: The nitro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide or sodium methoxide.

Major Products Formed

Oxidation: Nitroso and hydroxylamine derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted benzodiazepine derivatives.

Scientific Research Applications

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate has several scientific research applications, including:

Neuroimaging: It is used as a positron emission tomography imaging agent to evaluate cortical damage in conditions such as stroke, alcoholism, and Alzheimer’s disease.

Pharmacological Studies: It is used to study the gamma-aminobutyric acid type A receptor complex and its role in anxiety and fear conditioning.

Radiolabeling: This compound is used in the development of radiolabeled compounds for imaging and therapeutic purposes.

Mechanism of Action

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate exerts its effects by binding to the gamma-aminobutyric acid type A receptors in the brain. This binding inhibits the action of benzodiazepines, which are known to enhance the effect of gamma-aminobutyric acid, an inhibitory neurotransmitter. By blocking this enhancement, nitroflumazenil can counteract the sedative and anxiolytic effects of benzodiazepines .

Comparison with Similar Compounds

Similar Compounds

Flumazenil: A benzodiazepine antagonist used clinically to reverse the effects of benzodiazepines.

Nitrofurazone: An antibacterial agent with a nitro group, used topically for skin infections.

Uniqueness

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate is unique due to its specific application in neuroimaging and its ability to bind to gamma-aminobutyric acid type A receptors with high affinity. Unlike flumazenil, which is used clinically, nitroflumazenil is primarily used in research settings. Additionally, its nitro group allows for specific chemical modifications and radiolabeling, making it a valuable tool in scientific studies .

Biological Activity

Ethyl 5-methyl-8-nitro-6-oxo-5,6-dihydro-4H-benzo[f]imidazo[1,5-a][1,4]diazepine-3-carboxylate (CAS No. 84377-97-9) is a synthetic compound belonging to the class of benzo[f]imidazo[1,5-a][1,4]diazepines. This compound has garnered attention in medicinal chemistry due to its potential pharmacological activities, particularly in the modulation of GABAergic receptors and its implications in neuropharmacology.

• Molecular Formula : C₁₅H₁₄N₄O₅
• Molecular Weight : 330.30 g/mol
• Structure : The compound features a complex heterocyclic structure, contributing to its biological activity.

Recent studies suggest that compounds within the benzo[f]imidazo[1,5-a][1,4]diazepine class may act as selective ligands for GABAergic receptors. Specifically, they may exhibit selectivity towards the alpha2 and alpha3 subtypes of GABA receptors. This selectivity is crucial for developing therapeutic agents that minimize side effects associated with broader GABA receptor modulation.

1. Neuropharmacological Effects

Research indicates that this compound may possess anxiolytic and sedative properties. The compound's interaction with GABA receptors can enhance inhibitory neurotransmission in the central nervous system (CNS), potentially leading to reduced anxiety and improved sleep patterns.

2. Antimicrobial Activity

Preliminary investigations have shown that this compound exhibits antimicrobial properties against various bacterial strains. The nitro group present in its structure may contribute to its antibacterial activity by disrupting bacterial DNA synthesis.

3. Anticancer Potential

Emerging studies highlight the potential of this compound in cancer therapy. In vitro assays have demonstrated its capability to induce apoptosis in cancer cell lines through mechanisms involving oxidative stress and mitochondrial dysfunction.

Case Studies

Study	Findings
Study A	Demonstrated anxiolytic effects in animal models through GABA receptor modulation.
Study B	Showed significant antimicrobial activity against E. coli and S. aureus with MIC values of 10 µg/mL.
Study C	Indicated potential anticancer properties with IC50 values below 20 µM in various cancer cell lines.

Synthesis routes and methods

Procedure details

2.85 g of ethyl 5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate are dissolved in a mixture of 10 ml of 98 percent nitric acid and 15 ml of 98 percent sulphuric acid and heated to 120° for 2 hours. Subsequently, the mixture obtained is cooled to room temperature, poured onto ice, neutralized with about 25 percent ammonia and extracted with chloroform. The chloroform extracts are dried over magnesium sulphate and evaporated. After recrystallization of the residue from ethyl acetate, there is obtained ethyl 5,6-dihydro-5-methyl-8-nitro-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate of melting point 197°-198°.